3-(2-naphthamido)-N-(p-tolyl)benzofuran-2-carboxamide
Description
3-(2-naphthamido)-N-(p-tolyl)benzofuran-2-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Scientific Research Applications
Synthesis and Reactivity
- Synthesis Techniques : Research on benzofuran derivatives, including the synthesis of 3H-naphtho[2.1-b]pyran-2-carboxamides through cyclocoupling reactions, highlights methodologies that could be applicable to synthesizing compounds like 3-(2-naphthamido)-N-(p-tolyl)benzofuran-2-carboxamide. These techniques involve multicomponent reactions, showcasing the potential for generating complex molecules with diverse functional groups (Nizami & Hua, 2018).
- Reactivity and Applications : Studies on the gas-phase pyrolysis of benzofuran derivatives reveal insights into the thermal stability and degradation pathways of benzofuran carboxamides. This research is significant for understanding the properties of materials under extreme conditions, which is crucial for their application in high-temperature processes (Ibrahim et al., 2019).
Biological Evaluation
- Antimicrobial and Anti-inflammatory Activities : The synthesis and biological evaluation of new benzofuran carboxamide derivatives for antimicrobial, anti-inflammatory, and antioxidant activities demonstrate the potential of these compounds in pharmaceutical applications. This area of research is crucial for the development of new therapeutic agents (Lavanya, Sribalan, & Padmini, 2017).
Material Science Applications
- Luminescence Studies : Research into carboxylate-assisted acylamide metal–organic frameworks, which includes benzofuran derivatives, explores their thermostability and luminescence properties. Such studies are relevant for the development of new materials with potential applications in sensors, light-emitting devices, and photovoltaics (Sun et al., 2012).
properties
IUPAC Name |
N-(4-methylphenyl)-3-(naphthalene-2-carbonylamino)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H20N2O3/c1-17-10-14-21(15-11-17)28-27(31)25-24(22-8-4-5-9-23(22)32-25)29-26(30)20-13-12-18-6-2-3-7-19(18)16-20/h2-16H,1H3,(H,28,31)(H,29,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXZQERUIWOADKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC5=CC=CC=C5C=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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